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Compound of Interest

Compound Name: Benzyl nitrite

Cat. No.: B15496680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl nitrite, an organic ester of nitrous acid and benzyl alcohol, serves as a notable

intermediate in organic synthesis and possesses potential pharmacological activities related to

its capacity to act as a nitric oxide (NO) donor. This technical guide provides a detailed

overview of its chemical identity, physicochemical properties, synthesis, and reactivity. The

information is intended to support researchers and professionals in drug development and

other scientific disciplines who are working with or interested in this compound.

Chemical Identity and Synonyms
The nomenclature and various identifiers for benzyl nitrite are crucial for accurate

documentation and information retrieval.

IUPAC Name: benzyl nitrite[1]

Synonyms: Nitrous acid, phenylmethyl ester; Benzylnitrit; Phenylmethyl nitrite[1]

CAS Number: 935-05-7[1]

Molecular Formula: C₇H₇NO₂[1]

InChI: InChI=1S/C7H7NO2/c9-8-10-6-7-4-2-1-3-5-7/h1-5H,6H2[1]
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InChIKey: IYYGLLJDALWAMD-UHFFFAOYSA-N[1]

SMILES: C1=CC=C(C=C1)CON=O[1]

Physicochemical Properties
A summary of the key physical and chemical properties of benzyl nitrite is presented in the

table below. This data is essential for its handling, storage, and application in experimental

settings.

Property Value Reference

Molecular Weight 137.14 g/mol [1]

Density 1.09 g/cm³

Boiling Point 180 °C at 760 mmHg

80-83 °C at 35 mmHg

53-58 °C at 10 Torr

44 °C at 5 Torr

31-32 °C at 1 Torr

Flash Point 71.2 °C

Refractive Index 1.512

Vapor Pressure 1.24 mmHg at 25 °C

XLogP3-AA 1.5 [1]

Synthesis and Experimental Protocols
Benzyl nitrite is typically synthesized by the reaction of benzyl alcohol with a nitrite source in

an acidic medium. While a specific, detailed protocol for benzyl nitrite is not readily available

in the reviewed literature, a general procedure can be adapted from the synthesis of other alkyl

nitrites.
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Representative Synthesis Protocol:
Materials:

Benzyl alcohol

Sodium nitrite (NaNO₂)

Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

Water (deionized)

Ice

Sodium bicarbonate (NaHCO₃) solution (e.g., 5%)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Dichloromethane or diethyl ether

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a thermometer, prepare a solution of sodium nitrite in water.

Cool the flask in an ice-salt bath to 0-5 °C.

Slowly add a pre-cooled mixture of benzyl alcohol and acid (e.g., sulfuric acid or hydrochloric

acid) to the stirred sodium nitrite solution via the dropping funnel. The temperature should be

carefully maintained below 5 °C to prevent the decomposition of nitrous acid.

After the addition is complete, continue stirring the mixture at a low temperature for an

additional 1-2 hours.

Transfer the reaction mixture to a separatory funnel. The organic layer containing benzyl
nitrite will separate from the aqueous layer.

Wash the organic layer sequentially with cold water, a cold dilute solution of sodium

bicarbonate (to neutralize any remaining acid), and finally with brine.
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Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Filter to remove the drying agent.

The crude benzyl nitrite can be purified by vacuum distillation.

Purification:
Purification is typically achieved by distillation under reduced pressure to prevent

decomposition at higher temperatures. The appropriate pressure and corresponding boiling

point can be selected from the data in the physicochemical properties table.

Analysis:
The purity and identity of the synthesized benzyl nitrite can be confirmed using standard

analytical techniques such as:

Gas Chromatography (GC): To assess purity.

Infrared (IR) Spectroscopy: To identify the characteristic N=O stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure.

Chemical Reactivity and Pathways
Benzyl nitrite is a key intermediate in the oxidation of benzyl alcohol to benzaldehyde using

nitric acid. It can also undergo decomposition, particularly in the presence of acid or heat.

Synthesis and Decomposition Pathway:
The following diagram illustrates the formation of benzyl nitrite from benzyl alcohol and its

subsequent decomposition to benzaldehyde.
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Caption: Synthesis of benzyl nitrite from benzyl alcohol and its decomposition to

benzaldehyde.

Toxicological Data
Specific LD50 data for benzyl nitrite was not found in the reviewed literature. However, data

for related compounds are provided for context. Researchers should handle benzyl nitrite with

appropriate safety precautions, assuming it has significant toxicity based on the data for

sodium nitrite.

Compound Route Species LD50

Sodium Nitrite Oral Rat 180 mg/kg

Benzyl Alcohol Oral Rat 1230 mg/kg

Benzyl Alcohol Dermal Rabbit 2000 mg/kg

Biological Activity and Potential Applications
Organic nitrites are known to be vasodilators due to their ability to release nitric oxide (NO) in

vivo. This property is the basis for their use in medicine, for example, amyl nitrite for the

treatment of angina pectoris. While specific biological signaling pathways for benzyl nitrite are

not well-documented, it is presumed to act as an NO donor, which could have implications for
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cardiovascular research and drug development. The biological effects of nitrites are linked to

their biotransformation to NO, which can be influenced by factors such as hypoxia and acidity.

Conclusion
This technical guide provides a summary of the current knowledge on benzyl nitrite, focusing

on its chemical properties, synthesis, and reactivity. While there are gaps in the publicly

available data, particularly concerning its specific toxicological profile and detailed biological

pathways, the information presented here should serve as a valuable resource for scientists

and researchers. As with any chemical compound, appropriate safety measures and handling

procedures are paramount when working with benzyl nitrite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15496680?utm_src=pdf-body
https://www.benchchem.com/product/b15496680?utm_src=pdf-body
https://www.benchchem.com/product/b15496680?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-nitrite
https://www.benchchem.com/product/b15496680#benzyl-nitrite-iupac-name-and-synonyms
https://www.benchchem.com/product/b15496680#benzyl-nitrite-iupac-name-and-synonyms
https://www.benchchem.com/product/b15496680#benzyl-nitrite-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15496680?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15496680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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